66-76-2

Dicoumarol

In Stock

• CAS RN:
• 66-76-2

• Formula:
• C19H12O6

• InChI:
• InChI=1S/C19H12O6/c20-16-10-5-1-3-7-14(10)24-18(22)12(16)9-13-17(21)11-6-2-4-8-15(11)25-19(13)23/h1-8,20-21H,9H2

• InChIKey:
• DOBMPNYZJYQDGZ-UHFFFAOYSA-N

• Dicoumarol is a competitive inhibitor of NADH:quinone oxidoreductase (NQO1) with IC50 values of 2.6 and 404 nM in the absence and presence of 2 μM BSA, respectively. It has antiproliferative activity against MIA PaCa-2 pancreas and HCT116 colon carcinoma cells (IC50s = 52 and 19 μM, respectively, after a 96 hour incubation). Dicoumarol inhibits stress-activated protein kinase (SAPK) in HEK293 cells (IC50 = 19-33 μM) at a point upstream of MEKK1 and downstream of TNF receptor-associated factor 2 (TRAF2), and it inhibits TNF-α and LPS-induced NF-κB activation in HeLa cells. It also has antiproliferative activity against FL5.12 lymphocytic and MCF-7 breast carcinoma cells (100 μM) by suppressing JNK activation.
  
  

Isopropyl p-methoxycinnamate

Usually In Stock

• CAS RN:
• 5466-76-2

• Formula:
• C13H16O3

• InChI:
• InChI=1S/C13H16O3/c1-10(2)16-13(14)9-6-11-4-7-12(15-3)8-5-11/h4-10H,1-3H3/b9-6+

• InChIKey:
• XATKDVHSLQMHSY-RMKNXTFCSA-N

• Isopropyl p-methoxycinnamate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.

2-(2,5-dimethyl-1H-pyrrol-1-yl)pyrazine

In Stock

• CAS RN:
• 50966-76-2

• Formula:
• C10H11N3

• InChI:
• InChI=1S/C10H11N3/c1-8-3-4-9(2)13(8)10-7-11-5-6-12-10/h3-7H,1-2H3

• InChIKey:
• XBVYIZPJUKPHJD-UHFFFAOYSA-N

• 2-(2,5-dimethyl-1H-pyrrol-1-yl)pyrazine is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.

Piperidin-3-ylmethanamine dihydrochloride

In Stock

• CAS RN:
• 71766-76-2

• Formula:
• C6H16Cl2N2

• InChI:
• InChI=1S/C6H14N2.2ClH/c7-4-6-2-1-3-8-5-6;;/h6,8H,1-5,7H2;2*1H

• InChIKey:
• CRCRWYVOCMRVKG-UHFFFAOYSA-N

• Piperidin-3-ylmethanamine dihydrochloride is a useful research compound. Its molecular formula is C6H16Cl2N2 and its molecular weight is 187.11 g/mol. The purity is usually 95%.

7-(2-Bromophenyl)-7-oxoheptanenitrile

In Stock

• CAS RN:
• 898766-76-2

• Formula:
• C13H14BrNO

• InChI:
• InChI=1S/C13H14BrNO/c14-12-8-5-4-7-11(12)13(16)9-3-1-2-6-10-15/h4-5,7-8H,1-3,6,9H2

• InChIKey:
• TVRJWQXIJSJZLI-UHFFFAOYSA-N

• 7-(2-Bromophenyl)-7-oxoheptanenitrile is a useful research compound. Its molecular formula is C13H14BrNO and its molecular weight is 280.16 g/mol. The purity is usually 95%.

4-(tert-Butyldimethylsilanyloxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylic acid

In Stock

• CAS RN:
• 885266-76-2

• Formula:
• C18H24N2O3Si

• InChI:
• InChI=1S/C18H24N2O3Si/c1-18(2,3)24(4,5)23-16-12-13(17(21)22)11-15-14(16)7-10-20(15)9-6-8-19/h7,10-12H,6,9H2,1-5H3,(H,21,22)

• InChIKey:
• BJLCPARABALTIE-UHFFFAOYSA-N

• 4-(tert-Butyldimethylsilanyloxy)-1-(2-cyanoethyl)-1H-indole-6-carboxylic acid is a useful research compound. Its molecular formula is C18H24N2O3Si and its molecular weight is 344.5 g/mol. The purity is usually 95%.

2-(4-Chlorophenyl)-5-cyclohexyl-1,3,4-oxadiazole

• CAS RN:
• 322666-76-2

• Formula:
• C14H15ClN2O

• InChI:
• InChI=1S/C14H15ClN2O/c15-12-8-6-11(7-9-12)14-17-16-13(18-14)10-4-2-1-3-5-10/h6-10H,1-5H2

• InChIKey:
• ASRSXDRAEGLYDZ-UHFFFAOYSA-N

• MLS000545091 is a potent and selective mixed-type inhibitor of human epithelial 15-lipoxygenase-2 (15-LOX-2).

rac-(1R,2R)-[1,1'-bi(cyclobutane)]-2-amine hydrochloride, cis

In Stock

• CAS RN:
• 2751766-76-2

• Formula:
• C8H16ClN

• Rac-(1R,2R)-[1,1'-bi(cyclobutane)]-2-amine hydrochloride, cis is a useful research compound. Its molecular formula is C8H16ClN and its molecular weight is 161.7. The purity is usually 95%.

2-(2,3-Dimethylbenzoyl)-4-methylpyridine

In Stock

• CAS RN:
• 1187166-76-2

• Formula:
• C15H15NO

• InChI:
• InChI=1S/C15H15NO/c1-10-7-8-16-14(9-10)15(17)13-6-4-5-11(2)12(13)3/h4-9H,1-3H3

• InChIKey:
• GKTJKZWDTBRIJU-UHFFFAOYSA-N

• 2-(2,3-Dimethylbenzoyl)-4-methylpyridine is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.

1-(4-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)-3-phenylpropan-1-one

In Stock

• CAS RN:
• 1797266-76-2

• Formula:
• C19H23N3O2

• InChI:
• InChI=1S/C19H23N3O2/c1-15-7-9-18(21-20-15)24-17-11-13-22(14-12-17)19(23)10-8-16-5-3-2-4-6-16/h2-7,9,17H,8,10-14H2,1H3

• InChIKey:
• AOXXHDMFFYTWOS-UHFFFAOYSA-N

• 1-(4-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)-3-phenylpropan-1-one is a useful research compound. Its molecular formula is C19H23N3O2 and its molecular weight is 325.412. The purity is usually 95%.

3-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid

Usually In Stock

• CAS RN:
• 2248266-76-2

• Formula:
• C15H19NO4

• InChI:
• InChI=1S/C15H19NO4/c1-2-12-8-9-16(13(12)14(17)18)15(19)20-10-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3,(H,17,18)

• InChIKey:
• IUOXJABKAMHQNL-UHFFFAOYSA-N

• 3-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.32. The purity is usually 95%.

2-[1-(2-phenoxyethanesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine

In Stock

• CAS RN:
• 2549066-76-2

• Formula:
• C19H23N3O3S

• InChI:
• InChI=1S/C19H23N3O3S/c23-26(24,13-12-25-17-6-2-1-3-7-17)22-11-9-16-14-21(15-18(16)22)19-8-4-5-10-20-19/h1-8,10,16,18H,9,11-15H2

• InChIKey:
• XFQRLQGYRXABMC-UHFFFAOYSA-N

• 2-[1-(2-phenoxyethanesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine is a useful research compound. Its molecular formula is C19H23N3O3S and its molecular weight is 373.5 g/mol. The purity is usually 95%.